Cas no 2172205-34-2 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid)

• Product Name: 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid
• CAS No: 2172205-34-2
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6027482
• PubChem ID: 165541627
• Update Time: 2025-06-14

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid
• 2172205-34-2
• EN300-1493710
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}acetic acid

• Inchi： 1S/C27H26N2O5/c1-17(13-25(30)29-19-8-6-7-18(14-19)15-26(31)32)28-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,14,17,24H,13,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CYYDPLSYUXQQON-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C=CC=C(CC(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid

Recent Advances in the Study of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid (CAS: 2172205-34-2)

The compound 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid (CAS: 2172205-34-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and phenylacetic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of complex peptides.

Recent studies have focused on optimizing the synthesis and purification processes of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid to improve yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for downstream applications. Researchers have also investigated its stability under various conditions, including different pH levels and temperatures, to determine its robustness in biological environments.

One of the most promising applications of this compound lies in its use as a linker or spacer in the development of peptide-based drugs. The phenylacetic acid moiety provides a versatile handle for conjugation with other molecules, such as targeting ligands or therapeutic payloads. For instance, recent work has demonstrated its utility in the synthesis of antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic agents to monoclonal antibodies. This approach enhances the specificity and efficacy of cancer treatments while minimizing off-target effects.

In addition to its role in drug development, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid has been explored as a building block for self-assembling peptides. These peptides can form nanostructures with potential applications in tissue engineering and regenerative medicine. The Fmoc group, in particular, has been shown to promote the formation of hydrogels, which can serve as scaffolds for cell growth and differentiation. Recent studies have highlighted the biocompatibility and biodegradability of these materials, making them attractive candidates for biomedical applications.

Despite these advancements, challenges remain in the large-scale production and commercialization of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research aims to develop more efficient synthetic routes and explore novel applications in diagnostics and therapeutics. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and translating laboratory findings into clinical solutions.

In conclusion, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid (CAS: 2172205-34-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it suitable for a wide range of applications, from peptide synthesis to drug delivery and biomaterials. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing the frontiers of medicine and biotechnology.